Cas no 83701-40-0 (Hexanedioic acid, bis(pentafluorophenyl) ester)

• Product Name: Hexanedioic acid, bis(pentafluorophenyl) ester
• CAS No: 83701-40-0
• MF: C₁₈H₈F₁₀O₄
• MW: 478.237760543823
• CID: 668691
• PubChem ID: 11081301
• Update Time: 2025-04-19

Hexanedioic acid, bis(pentafluorophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, bis(pentafluorophenyl) ester
• bis(2,3,4,5,6-pentafluorophenyl) hexanedioate
• LCZC1220
• DTXSID70454490
• 83701-40-0
• SCHEMBL4953772
• Bis(perfluorophenyl) adipate

• Inchi： 1S/C18H8F10O4/c19-7-9(21)13(25)17(14(26)10(7)22)31-5(29)3-1-2-4-6(30)32-18-15(27)11(23)8(20)12(24)16(18)28/h1-4H2
• InChI Key： WYDKDYQCTGCKAI-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(CCCCC(=O)OC1C(=C(C(=C(C=1F)F)F)F)F)=O)F)F)F)F

Computed Properties

• Exact Mass: 478.02629035g/mol
• Monoisotopic Mass: 478.02629035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 52.6Ų